molecular formula C11H14FNO2 B2584598 (2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine CAS No. 2248199-25-7

(2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine

Cat. No. B2584598
CAS RN: 2248199-25-7
M. Wt: 211.236
InChI Key: PXERNAPNSAGZMM-SSDOTTSWSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This molecule is also known as FDBA, and it is a derivative of benzodioxane. FDBA has been studied for its potential use as a pharmacological agent due to its unique chemical structure.

Mechanism of Action

The mechanism of action of FDBA is not fully understood, but it is believed to involve the modulation of the serotonin system in the brain. FDBA has been shown to act as a partial agonist at the 5-HT2A receptor, which may lead to changes in the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
FDBA has been shown to have a range of biochemical and physiological effects. In animal studies, FDBA has been shown to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its potential antidepressant and anxiolytic effects. FDBA has also been shown to have anti-inflammatory effects in vitro, which may have implications for its potential use in treating inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of using FDBA in lab experiments is its unique chemical structure, which may allow for the development of new pharmacological agents with specific properties. However, one limitation is that the mechanism of action of FDBA is not fully understood, which may limit its potential applications in certain fields.

Future Directions

There are several potential future directions for research on FDBA. One area of interest is the development of new pharmacological agents based on the structure of FDBA. Another area of interest is the investigation of the potential therapeutic applications of FDBA in treating mood and anxiety disorders, as well as inflammatory conditions. Additionally, further research is needed to fully understand the mechanism of action of FDBA and its potential interactions with other neurotransmitter systems in the brain.

Synthesis Methods

The synthesis of FDBA can be achieved through several methods. One of the most common methods involves the reaction of 6-fluoro-4H-1,3-benzodioxin-8-ol with (S)-propane-1,2-diamine in the presence of a catalyst. This reaction leads to the formation of FDBA as a white solid.

Scientific Research Applications

FDBA has been studied for its potential applications in various fields, including pharmacology, neuroscience, and chemical biology. In pharmacology, FDBA has been investigated as a potential drug candidate due to its ability to interact with certain receptors in the brain. FDBA has been shown to have an affinity for the serotonin 5-HT2A receptor, which is involved in regulating mood, cognition, and perception.

properties

IUPAC Name

(2S)-2-(6-fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14FNO2/c1-7(4-13)10-3-9(12)2-8-5-14-6-15-11(8)10/h2-3,7H,4-6,13H2,1H3/t7-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PXERNAPNSAGZMM-SSDOTTSWSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CN)C1=CC(=CC2=C1OCOC2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](CN)C1=CC(=CC2=C1OCOC2)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14FNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

211.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2S)-2-(6-Fluoro-4H-1,3-benzodioxin-8-yl)propan-1-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.